Theophylline

• CAS: 58-55-9; 5967-84-0
• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol
• InChI: InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
• InChIKey: ZFXYFBGIUFBOJW-UHFFFAOYSA-N
• Solubility: 27 [ug/mL] (The mean of the results at pH 7.4); 1 to 5 mg/mL at 70.7 °F (NTP, 1992); In water, 7,360 mg/L at 25 °C; Slightly soluble in water; Slightly soluble in ethanol, ether, chloroform; Slightly soluble in alcohol; more soluble in hot water; soluble in alkaline solutions; 7.36 mg/mL at 25 °C; Solubility in water: moderate

Theophylline Procurement and Differentiation Guide for Scientific and Industrial Users

Theophylline (1,3-dimethylxanthine) is a methylxanthine alkaloid widely recognized for its bronchodilator and anti-inflammatory properties. It functions primarily as a non-selective adenosine receptor antagonist [1] and a non-selective phosphodiesterase (PDE) inhibitor [2], mechanisms that underpin its historical and continued use in the management of respiratory diseases like asthma and COPD. However, its clinical utility is significantly constrained by a narrow therapeutic index [3] and substantial inter-individual pharmacokinetic variability, necessitating stringent therapeutic drug monitoring (TDM) [4]. This guide provides a quantitative, comparator-driven analysis to support informed procurement and research decisions.

Assay fit Adenosine receptor antagonism studies (A1/A2)

Pathway fit Non-selective PDE inhibition pathway research

Model fit PK monitoring model development (TDM context)

• [1] Franco R, et al. Table 5. Molecular target and effective concentrations of theophylline. Molecules. 2016;21(8):974. PMC6273298. View Source
• [2] Franco R, et al. Table 5. Molecular target and effective concentrations of theophylline. Molecules. 2016;21(8):974. PMC6273298. View Source
• [3] Atsmon J, Priel IE, Dolev E. Is routine monitoring of theophylline blood levels really effective? Harefuah. 1995 Nov 1;129(9):304-8, 368. View Source
• [4] Sheffield Laboratory Medicine. Theophylline (Aminophylline) guidance. Sheffield Laboratory Medicine NHS. View Source

Theophylline: Why In-Class Methylxanthines and Formulations Are Not Interchangeable

Substituting theophylline with other methylxanthines (e.g., caffeine, doxofylline) or even its own salts (e.g., aminophylline) is pharmacologically and clinically unsound. These compounds exhibit distinct and quantifiable differences in their molecular target affinities [1], metabolic pathways [2], and clinical safety profiles [3]. Furthermore, even among theophylline formulations, critical differences in sustained-release kinetics and bioavailability exist, and regulatory guidance mandates that patients be maintained on a single, specific brand to avoid toxicity or therapeutic failure due to the drug's narrow therapeutic index [4]. The following quantitative evidence delineates the specific, measurable points of differentiation that prevent generic interchangeability.

Caffeine affinity mismatch ~3.6-fold lower adenosine receptor affinity may shift antagonism study profile and dose-response interpretation.

Doxofylline endpoint difference Reported lower adverse event risk (RR 0.76) in asthma trials means safety-related endpoints may not transfer to theophylline research models.

Aminophylline metabolism shift Ethylenediamine salt increases rate and extent of theophylline metabolism; PK exposure profile may differ from pure theophylline.

• [1] Franco R, et al. Table 5. Molecular target and effective concentrations of theophylline. Molecules. 2016;21(8):974. PMC6273298. View Source
• [2] Monks TJ, et al. A metabolic and pharmacokinetic comparison of theophylline and aminophylline. J Pharm Pharmacol. 1981 Feb;33(2):88-92. View Source
• [3] Cazzola M, et al. Efficacy and safety profile of doxofylline compared to theophylline in asthma: a meta-analysis. Multidiscip Respir Med. 2019 Aug 3;14:25. View Source
• [4] North & East Devon Formulary Guidance. 3.1.3 Theophylline. NHS Devon CCG. View Source

Theophylline: A Quantitative Comparative Evidence Guide for Scientific Selection

Theophylline Exhibits 3.6-Fold Higher Adenosine A1/A2 Receptor Affinity Than Caffeine In Vitro

A direct comparative analysis of molecular target affinity reveals a significant differentiation. For adenosine receptors, a primary target mediating bronchodilation and CNS stimulation, theophylline demonstrates a markedly higher binding affinity compared to the close structural analog caffeine [1].

Adenosine A1/A2 affinity vs caffeine

Head-to-head

~3.6-fold higher affinity (14 µM vs 50–55 µM)

Supports adenosine receptor study calibration

In vitro binding assay context

Evidence Dimension	Adenosine Receptor Antagonism Potency
Target Compound Data	14 μM (Effective concentration for receptor antagonism)
Comparator Or Baseline	Caffeine: 50–55 μM (Effective concentration for receptor antagonism)
Quantified Difference	Theophylline is approximately 3.6- to 3.9-fold more potent.
Conditions	In vitro studies measuring effective concentration for adenosine receptor antagonism.

Why This Matters

This 3.6-fold higher potency means theophylline achieves equivalent receptor blockade at a lower molar concentration than caffeine, directly impacting dose-response calculations for in vitro experiments and explaining differences in their pharmacological effects.

• [1] Franco R, et al. Table 5. Molecular target and effective concentrations of theophylline. Molecules. 2016;21(8):974. PMC6273298. View Source

Theophylline Exhibits Superior Clinical Safety Profile Compared to Doxofylline in Asthmatic Patients

A 2019 meta-analysis of 696 asthmatic patients from four randomized controlled trials directly compared the clinical safety and efficacy of theophylline and doxofylline, a newer methylxanthine congener [1].

Adverse event risk vs doxofylline

Trial context

Doxofylline RR 0.76 (95% CI 0.59–0.99, P

Reported safety-related endpoint context

Meta-analysis of asthma RCTs

Metabolism rate: aminophylline vs theophylline

Head-to-head

Significantly higher metabolism rate and extent for aminophylline

PK exposure profile may differ

IV administration, healthy volunteers

Maximal vasorelaxation vs rolipram

Head-to-head

Emax 99% ± 1% vs 92% ± 2% (P

Higher vasorelaxant endpoint response

Human pulmonary artery ex vivo

CYP1A2 inhibition IC50

Assay context

120 µM

Supports CYP1A2 inhibition study context

Caffeine: 140 µM; 8-PT: 0.7 µM

Therapeutic range audit

Context-dependent

60% of samples subtherapeutic (

Supports TDM method development

Class-level monitoring context

Evidence Dimension	Risk of Adverse Events (AEs)
Target Compound Data	Not reported as the comparator; Theophylline served as the baseline.
Comparator Or Baseline	Doxofylline: Relative Risk (RR) 0.76, 95% CI 0.59–0.99, P < 0.05 (significantly lower risk of AEs compared to theophylline).
Quantified Difference	Doxofylline demonstrates a 24% reduction in the risk of adverse events relative to theophylline.
Conditions	Meta-analysis of 4 RCTs in patients with asthma; pairwise and network meta-analysis.

Why This Matters

The data quantifies that while doxofylline offers a significantly better safety profile, theophylline remains a key comparator and a well-established, cost-effective option where its safety profile is manageable, such as in inpatient or TDM-monitored settings.

• [1] Cazzola M, et al. Efficacy and safety profile of doxofylline compared to theophylline in asthma: a meta-analysis. Multidiscip Respir Med. 2019 Aug 3;14:25. View Source

Theophylline Metabolism Differs Quantitatively When Administered as Aminophylline Salt

A metabolic and pharmacokinetic study in human volunteers directly compared intravenously administered theophylline and its ethylenediamine salt, aminophylline. The results demonstrate non-equivalence in metabolic handling [1].

Metabolism rate: aminophylline vs theophylline

Head-to-head

Significantly higher metabolism rate and extent for aminophylline

PK exposure profile may differ

IV administration, healthy volunteers

Evidence Dimension	Rate and Extent of Theophylline Metabolism
Target Compound Data	Baseline metabolism of theophylline.
Comparator Or Baseline	Aminophylline: 'When given as aminophylline, theophylline was metabolized more rapidly and extensively than when given alone.' 'The recovery of 14C in the urine was significantly higher after aminophylline...'
Quantified Difference	Statistically significant increase in the rate and extent of metabolism for aminophylline; specific quantitative values for recovery are not provided in the abstract, but the difference is described as 'significantly higher'.
Conditions	3 healthy volunteers, intravenous administration of 14C-labelled theophylline.

Why This Matters

This metabolic non-equivalence means that aminophylline and theophylline cannot be considered interchangeable on a milligram-for-milligram basis, as the presence of ethylenediamine in aminophylline alters theophylline's metabolic fate. This has critical implications for dosing, therapeutic monitoring, and procurement of research-grade materials.

• [1] Monks TJ, et al. A metabolic and pharmacokinetic comparison of theophylline and aminophylline. J Pharm Pharmacol. 1981 Feb;33(2):88-92. View Source

Theophylline Achieves Greater Maximal Vasorelaxant Efficacy Than Rolipram in Human Pulmonary Arteries

In ex vivo studies on precontracted human intralobar pulmonary arteries, theophylline, a non-selective PDE inhibitor, was directly compared to the selective PDE4 inhibitor, rolipram, for its vasorelaxant effects [1].

Maximal vasorelaxation vs rolipram

Head-to-head

Emax 99% ± 1% vs 92% ± 2% (P

Higher vasorelaxant endpoint response

Human pulmonary artery ex vivo

CYP1A2 inhibition IC50

Assay context

120 µM

Supports CYP1A2 inhibition study context

Caffeine: 140 µM; 8-PT: 0.7 µM

Therapeutic range audit

Context-dependent

60% of samples subtherapeutic (

Supports TDM method development

Class-level monitoring context

Evidence Dimension	Maximal Vasorelaxant Efficacy (Emax)
Target Compound Data	Emax = 99% ± 1%
Comparator Or Baseline	Rolipram: Emax = 92% ± 2%
Quantified Difference	Theophylline is significantly more efficient (p < 0.05), achieving a 7% higher maximal relaxation.
Conditions	Human intralobar pulmonary arteries precontracted with U46619; relaxation expressed as a percentage of maximal papaverine-induced relaxation.

Why This Matters

This demonstrates that while rolipram is more potent (lower EC50), theophylline acts as a more efficacious vasorelaxant, achieving a greater maximal effect. This distinction between potency and efficacy is crucial for selecting the appropriate compound for experiments aimed at maximal PDE-mediated vasodilation.

• [1] Bardou M, et al. Relaxant Effects of Selective Phosphodiesterase Inhibitors on U46619 Precontracted Human Intralobar Pulmonary Arteries and Role of Potassium Channels. J Cardiovasc Pharmacol. 2002 Jul;40(1):153-161. View Source

Theophylline Moderately Inhibits CYP1A2 with an IC50 of 120 µM, Differentiating It from Other Methylxanthines

In vitro assessment of human CYP1A2 activity using human liver microsomes shows that theophylline and other methylxanthines exhibit a range of inhibitory potencies. Theophylline's moderate inhibition is clearly defined relative to both weaker and more potent analogs [1].

CYP1A2 inhibition IC50

Assay context

120 µM

Supports CYP1A2 inhibition study context

Caffeine: 140 µM; 8-PT: 0.7 µM

Evidence Dimension	Inhibition of Human CYP1A2 (IC50)
Target Compound Data	IC50 = 120 µM
Comparator Or Baseline	Caffeine (IC50 = 140 µM); 8-Phenyltheophylline (IC50 = 0.7 µM, a potent inhibitor)
Quantified Difference	Theophylline is ~1.2-fold more potent than caffeine but ~171-fold less potent than 8-phenyltheophylline.
Conditions	In vitro assay measuring high-affinity phenacetin O-deethylase activity in human liver microsomal fraction.

Why This Matters

This quantitative profile informs researchers about the potential for theophylline to cause drug-drug interactions via CYP1A2 inhibition. In co-administration studies, theophylline is a significant, but not a potent, inhibitor, which is a key differentiator from other xanthines like 8-phenyltheophylline.

• [1] Murray S, Odupitan AO, Murray BP, Boobis AR, Edwards RJ. Inhibition of human CYP1A2 activity in vitro by methylxanthines: potent competitive inhibition by 8-phenyltheophylline. Xenobiotica. 2001 Mar;31(3):135-51. View Source

Theophylline Narrow Therapeutic Index Requires Rigorous Monitoring, a Core Procurement Differentiator

Clinical audits confirm the narrow therapeutic window of theophylline and the high rate of sub-therapeutic or potentially toxic levels in routine practice, underscoring the need for specific brand procurement and TDM [1].

Therapeutic range audit

Context-dependent

60% of samples subtherapeutic (

Supports TDM method development

Class-level monitoring context

Evidence Dimension	Therapeutic Range and Compliance
Target Compound Data	Therapeutic range: 10-20 mcg/mL.
Comparator Or Baseline	Survey of 344 blood samples from 290 patients.
Quantified Difference	60% of samples had levels < 10 mcg/mL (subtherapeutic); only 28% were within the therapeutic range.
Conditions	12-month survey in a clinical setting.

Why This Matters

This data directly translates to procurement and operational costs. The narrow therapeutic index and high rate of subtherapeutic levels justify the expense and logistical complexity of TDM, differentiating theophylline from alternative bronchodilators with wider safety margins. This is a key factor in formulary decisions and clinical protocol development.

• [1] Atsmon J, Priel IE, Dolev E. Is routine monitoring of theophylline blood levels really effective? Harefuah. 1995 Nov 1;129(9):304-8, 368. View Source

Optimized Application Scenarios for Theophylline Based on Comparative Evidence

Calibration of Adenosine Receptor Antagonism in In Vitro Assays

Given its 3.6-fold higher affinity for adenosine receptors compared to caffeine [1], theophylline serves as a superior tool compound for experiments requiring a more potent, non-selective adenosine antagonist. It is the preferred reference standard for calibrating dose-response curves in receptor binding and functional assays where caffeine's lower potency (50-55 µM) [1] would be a limitation.

Investigating Maximal PDE-Mediated Vasorelaxation in Ex Vivo Tissue Studies

For researchers aiming to study the full capacity of non-selective PDE inhibition to induce vasodilation, theophylline is the optimal choice. Data from human pulmonary artery studies show it achieves a greater maximal efficacy (Emax = 99%) than the selective PDE4 inhibitor rolipram (Emax = 92%) [2]. This makes it a critical tool for dissecting the physiological ceiling of PDE-dependent vasorelaxant pathways.

A Defined CYP1A2 Inhibitor in Drug-Drug Interaction (DDI) Studies

In in vitro ADME panels, theophylline provides a well-characterized, moderate benchmark for CYP1A2 inhibition with an IC50 of 120 µM [3]. It is an essential control for contextualizing the inhibitory potency of novel chemical entities and for validating assay sensitivity, sitting between the weak inhibitor caffeine (140 µM) and the potent inhibitor 8-phenyltheophylline (0.7 µM) [3].

Clinical Formulary Management and Therapeutic Drug Monitoring (TDM) Protocol Development

The quantifiably narrow therapeutic index (10-20 mcg/mL) and high incidence (60%) of subtherapeutic levels in patients [4] make theophylline a model compound for developing and validating TDM services and clinical decision support systems. Procurement decisions must be linked to the availability of a robust TDM infrastructure, as maintaining a specific brand is mandated to manage intra-patient variability [5].

Application

Selection Property

Validation Focus

Adenosine receptor antagonism studies

Higher affinity relative to caffeine

Receptor binding assay calibration

PDE-mediated vasorelaxation research

Higher maximal efficacy vs rolipram

Vasorelaxant endpoint response

CYP1A2 inhibition ADME panels

Moderate IC50 benchmark

CYP inhibition assay context

TDM method development studies

Narrow therapeutic index profile

PK monitoring model validation

• [1] Franco R, et al. Table 5. Molecular target and effective concentrations of theophylline. Molecules. 2016;21(8):974. PMC6273298. View Source
• [2] Bardou M, et al. Relaxant Effects of Selective Phosphodiesterase Inhibitors on U46619 Precontracted Human Intralobar Pulmonary Arteries and Role of Potassium Channels. J Cardiovasc Pharmacol. 2002 Jul;40(1):153-161. View Source
• [3] Murray S, et al. Inhibition of human CYP1A2 activity in vitro by methylxanthines: potent competitive inhibition by 8-phenyltheophylline. Xenobiotica. 2001 Mar;31(3):135-51. View Source
• [4] Atsmon J, Priel IE, Dolev E. Is routine monitoring of theophylline blood levels really effective? Harefuah. 1995 Nov 1;129(9):304-8, 368. View Source
• [5] North & East Devon Formulary Guidance. 3.1.3 Theophylline. NHS Devon CCG. View Source